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Compound of Interest

Compound Name: 2,2-Dimethoxypentane

Cat. No.: B12843018

For Immediate Reference: Researchers, scientists, and drug development professionals must
handle 2,2-Dimethoxypentane with stringent safety protocols due to its highly flammable
nature. This guide provides the essential operational and disposal plans to ensure laboratory
safety and regulatory compliance.

Disclaimer: Specific safety data for 2,2-Dimethoxypentane is limited. The following guidance
is based on available data and information from the structurally similar compound, 2,2-
dimethoxypropane. Always consult your institution's Environmental Health and Safety (EHS)
department and the most current Safety Data Sheet (SDS) available from your supplier before
commencing work.

Immediate Safety and Hazard Information

2,2-Dimethoxypentane is classified as a highly flammable liquid and vapor.[1] Vapors may
form explosive mixtures with air and can travel to an ignition source and flash back.[2][3] In
addition to its flammability, it is also expected to be a skin, eye, and respiratory tract irritant.[3]

[4]

Quantitative Data Summary

For quick reference, the following table summarizes the key physical, chemical, and
toxicological properties of 2,2-Dimethoxypentane and its analogue, 2,2-dimethoxypropane.
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Property Value Source
Chemical Formula C7H1602 [1]
Molecular Weight 132.20 g/mol [1]

Flash Point 11.5°C LookChem
Boiling Point 121.2°C at 760 mmHg LookChem
Vapor Pressure 17.7 mmHg at 25°C LookChem

GHS Classification

Flammable Liquid, Category 2
(H225)

[1]

Acute Oral Toxicity (LD50, Rat)

) 2,260 mg/kg [5]
of 2,2-dimethoxypropane
Acute Dermal Toxicity (LD50,
Rabbit) of 2,2- 2,100 mg/kg [5]

dimethoxypropane

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile
rubber). Always inspect gloves
before use and use proper

removal technique.

Protects against skin contact,
which can cause irritation.[3]
Butyl and nitrile rubber are
often recommended for

handling organic solvents.

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.[6]

Skin and Body Protection

Flame-retardant lab coat and,
if a significant splash risk
exists, a chemical-resistant

apron.

Provides a barrier against skin
contact and protects from fire

hazards.

Respiratory Protection

Use in a well-ventilated area,
preferably a certified chemical
fume hood. If engineering
controls are insufficient or for
emergency situations, a
NIOSH-approved respirator
with organic vapor cartridges is
required. For higher
concentrations, a full-face
supplied-air respirator may be

necessary.

Vapors can cause respiratory
tract irritation.[3][7]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is mandatory when working with 2,2-

Dimethoxypentane.

1. Preparation:

e Ensure a certified chemical fume hood is operational.

» Verify that an eyewash station and safety shower are accessible and unobstructed.[3]
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» Remove all potential ignition sources from the work area, including open flames, hot plates,
and spark-producing equipment.[3]

» Ground and bond all containers and receiving equipment to prevent static discharge.[2]
o Assemble all necessary PPE and ensure it is in good condition.

2. Handling:

e Conduct all manipulations of 2,2-Dimethoxypentane within the chemical fume hood.

e Use non-sparking tools.[2]

o Keep containers tightly closed when not in use.[2]

» Avoid inhalation of vapors and contact with skin and eyes.[7]

 In case of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite)
and place it in a sealed container for disposal.[3]

3. Storage:

o Store 2,2-Dimethoxypentane in a tightly closed container in a cool, dry, and well-ventilated
area designated for flammable liquids.[7]

o Keep away from heat, sparks, open flames, and other ignition sources.[7]

» Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]
[3]

Disposal Plan: Step-by-Step Waste Management

Protocol

Proper disposal of 2,2-Dimethoxypentane is crucial to prevent environmental contamination
and ensure safety.

1. Waste Identification and Collection:
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» 2,2-Dimethoxypentane is classified as a hazardous waste due to its flammability.[8]

o Collect all waste containing 2,2-Dimethoxypentane in a dedicated, properly labeled, and
sealed container.[9][10] The container should be compatible with the chemical.[10]

» Do not mix with other waste streams unless explicitly permitted by your institution's EHS
department.[10]

2. Labeling and Storage of Waste:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2,2-
Dimethoxypentane," and the associated hazards (e.g., "Flammable Liquid").[10]

o Store the waste container in a designated satellite accumulation area that is secure and
away from ignition sources.[10]

3. Final Disposal:

o Contact your institution's EHS department to arrange for the collection and disposal of the
hazardous waste by a licensed disposal facility.[9]

» Never pour 2,2-Dimethoxypentane down the drain or dispose of it in regular trash.[8][9][11]

Safe Handling Workflow for 2,2-Dimethoxypentane
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Safe Handling and Disposal Workflow for 2,2-Dimethoxypentane

Preparation

Verify fume hood, eyewash, and safety shower functionality

:

Eliminate all ignition sources

;

Don appropriate PPE

Proceed to handling

Hangling

Work within fume hood

:

Ground and bond containers

'

Keep containers closed when not in use

Generate waste

Disposal

Collect waste in a labeled, sealed container

;

Store in designated hazardous waste area

'

Arrange for EHS pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-2-dimethoxypentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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